2-{[4-(2-furylmethyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: 2-[[4-(furan-2-ylmethyl)-5-(phenoxymethyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C16H16N4O3S/c17-14(21)11-24-16-19-18-15(10-23-12-5-2-1-3-6-12)20(16)9-13-7-4-8-22-13/h1-8H,9-11H2,(H2,17,21)
• InChI Key: WUORZOVKDZHKLR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC2=NN=C(N2CC3=CC=CO3)SCC(=O)N
• Molecular Formula: C16H16N4O3S
• DSSTOX Substance ID: DTXSID001327788
• Molecular Weight: 344.4 g/mol
• Solubility: 38.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 557061-10-6

Description

2-{[4-(2-furylmethyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound belongs to the class of thiosemicarbazones, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 2-{[4-(2-furylmethyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is not fully understood. However, it is believed to exert its biological activity by inhibiting the activity of enzymes such as ribonucleotide reductase and topoisomerase II. It has also been shown to induce apoptosis in cancer cells by activating the mitochondrial pathway.
Biochemical and physiological effects:
2-{[4-(2-furylmethyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been shown to inhibit the replication of viruses such as HIV and hepatitis B virus. In addition, it has been shown to exhibit antibacterial, antifungal, and antiparasitic activities.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[4-(2-furylmethyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]thio}acetamide in lab experiments include its diverse biological activities, ease of synthesis, and relatively low cost. However, its limitations include its low solubility in water, which can limit its use in certain experiments.

Future Directions

The potential future directions for research on 2-{[4-(2-furylmethyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]thio}acetamide include investigating its potential use as a diagnostic agent for various diseases, exploring its mechanism of action in more detail, and developing more potent analogs with improved solubility and bioavailability. Additionally, it could be investigated for its potential use in combination therapies with other drugs to enhance its efficacy.
In conclusion, 2-{[4-(2-furylmethyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is a compound with diverse biological activities and potential applications in various fields of research. Its ease of synthesis and relatively low cost make it an attractive compound for further investigation. However, more research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of 2-{[4-(2-furylmethyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]thio}acetamide involves the reaction of 4-(2-furylmethyl)-5-(phenoxymethyl)-4H-1,2,4-triazole-3-thiol with acetic anhydride in the presence of a catalyst such as pyridine. The reaction proceeds under mild conditions and yields the desired product in good yield. The purity of the product can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

2-{[4-(2-furylmethyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been extensively studied for its potential applications in various fields of research. It has been shown to exhibit anticancer, antiviral, antibacterial, antifungal, and antiparasitic activities. In addition, it has been investigated for its potential use as a diagnostic agent for various diseases.